Cas no 1042556-40-0 (4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol)

• Product Name: 4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol
• CAS No: 1042556-40-0
• MF: C₁₆H₁₆ClNO
• MW: 273.757343292236
• MDL: MFCD12459227
• CID: 5185981
• Update Time: 2025-10-30

4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol
• Phenol, 4-chloro-2-[[(2,3-dihydro-1H-inden-1-yl)amino]methyl]-

• MDL： MFCD12459227
• Inchi： 1S/C16H16ClNO/c17-13-6-8-16(19)12(9-13)10-18-15-7-5-11-3-1-2-4-14(11)15/h1-4,6,8-9,15,18-19H,5,7,10H2
• InChI Key： XUKFJKXITKLTIX-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1CNC1C2=C(C=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol

Chemical Profile of 4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol (CAS No. 1042556-40-0)

4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol, identified by its Chemical Abstracts Service (CAS) number CAS No. 1042556-40-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its structural framework, which includes a phenolic moiety linked to an indole derivative through an aminomethyl group. The presence of a chloro substituent on the aromatic ring and the specific arrangement of these functional groups contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol is highly intriguing from a synthetic chemistry perspective. The indole ring, a well-known scaffold in natural products and bioactive molecules, interacts with the phenol group through the aminomethyl bridge. This configuration suggests potential for diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in indole derivatives due to their wide range of biological activities. These compounds have been implicated in various pharmacological mechanisms, including anti-inflammatory, antioxidant, and anticancer effects. The specific modification of the indole ring with an aminomethyl group in 4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol may enhance its binding affinity to certain enzymes or receptors, thereby modulating biological pathways.

The chloro substituent on the aromatic ring is another key feature that influences the chemical reactivity and electronic properties of this molecule. Chloroaromatic compounds are known for their stability and versatility in synthetic transformations. In pharmaceutical applications, such substituents can improve metabolic stability and binding interactions with biological targets. The combination of these structural elements in 4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol makes it a fascinating subject for further investigation.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol. Molecular docking studies have been employed to evaluate its potential interactions with various protein targets. These simulations suggest that this compound may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. Such findings are consistent with the increasing body of evidence supporting the therapeutic potential of indole derivatives.

The synthesis of 4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol presents both challenges and opportunities for synthetic chemists. The construction of the indole ring system requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the aminomethyl group necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Despite these challenges, recent reports highlight innovative synthetic strategies that have successfully produced this compound in good yields.

In conclusion, 4-chloro-2-[(2,3-dihydro-1H-inden-1-ylamino)methyl]phenol (CAS No. 1042556-40-0) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and structural features makes it an attractive candidate for further exploration in drug discovery. Advances in computational chemistry and synthetic methodologies continue to enhance our understanding and ability to develop novel derivatives with improved biological activity. As research progresses, this compound may emerge as a valuable tool in the development of new therapeutic agents.